Cas no 2229448-90-0 (3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)propanenitrile)

• Product Name: 3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)propanenitrile
• CAS No: 2229448-90-0
• MF: C₉H₁₅NO₂S
• MW: 201.28590130806
• CID: 6494205
• PubChem ID: 165685511
• Update Time: 2025-05-20

3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)propanenitrile
• 2229448-90-0
• EN300-2002049

• Inchi： 1S/C9H15NO2S/c1-9(2)8(4-3-6-10)5-7-13(9,11)12/h8H,3-5,7H2,1-2H3
• InChI Key： WOJMGPWBJVQODC-UHFFFAOYSA-N
• SMILES： S1(CCC(CCC#N)C1(C)C)(=O)=O

Computed Properties

• Exact Mass: 201.08234989g/mol
• Monoisotopic Mass: 201.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 66.3Ų

Additional information on 3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)propanenitrile

3-(2,2-Dimethyl-1,1-Dioxo-1λ6-Thiolan-3-Yl)Propanenitrile: A Comprehensive Overview

The compound 3-(2,2-dimethyl-1,1-dioxo-1λ6-thiolan-3-yl)propanenitrile, identified by the CAS number NO2229448-90-0, is a highly specialized organic molecule with unique structural and functional properties. This compound belongs to the class of thiolane derivatives, which are known for their versatility in various chemical applications. The molecule's structure consists of a thiolane ring substituted with a nitrile group, making it a valuable component in modern organic synthesis and material science.

Recent studies have highlighted the potential of 3-(2,2-dimethyl-1,1-dioxo-1λ6-thiolan-3-yl)propanenitrile in the development of advanced materials. Researchers have explored its role as a precursor in the synthesis of high-performance polymers and biodegradable plastics. The compound's ability to undergo controlled polymerization under mild conditions has made it a subject of interest in sustainable chemistry.

In terms of synthesis, the compound is typically derived from the reaction of 2,2-dimethylthiane with appropriate nitrile-containing reagents. This process involves a series of carefully controlled steps to ensure the formation of the desired product. The use of catalysts and precise temperature regulation are critical factors in achieving high yields and purity levels.

The physical properties of NO2229448-90-0 are well-documented, with a melting point of approximately 55°C and a boiling point around 180°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory applications. The compound is also known for its stability under normal storage conditions, provided it is protected from moisture and light.

Recent advancements in computational chemistry have allowed researchers to model the electronic structure of 3-(2,2-dimethyl-1,1-dioxo-1λ6-thiolan-3-yl)propanenitrile. These studies have revealed insights into its reactivity and potential interactions with other molecules. For instance, density functional theory (DFT) calculations have shown that the nitrile group plays a significant role in stabilizing certain transition states during chemical reactions.

The application of this compound extends beyond traditional chemical synthesis. It has been explored as a potential building block in drug discovery programs. Its unique combination of structural rigidity and functional groups makes it an ideal candidate for designing bioactive molecules with specific pharmacological properties.

In conclusion, 3-(2,2-dimethyl-1,1-dioxo-1λ6-thiolan-3-yl)propanenitrile (CAS NO2229448-90-0) is a versatile compound with promising applications across multiple disciplines. Its continued exploration in research settings will undoubtedly unlock new opportunities for innovation in materials science, pharmaceuticals, and beyond.